Dimethyl 5-(methylamino)isophthalate

• CAS RN: 55648-31-2
• Molecular Formula: C11H13NO4
• Molecular Weight: 223.22 g/mol
• IUPAC Name: dimethyl 5-(methylamino)benzene-1,3-dicarboxylate
• InChI: InChI=1S/C11H13NO4/c1-12-9-5-7(10(13)15-2)4-8(6-9)11(14)16-3/h4-6,12H,1-3H3
• InChI Key: WDSUGSZHOMKYNQ-UHFFFAOYSA-N
• Canonical SMILES: CNC1=CC(=CC(=C1)C(=O)OC)C(=O)OC

Description

Dimethyl 5-(methylamino)isophthalate is a useful research compound. Its molecular formula is C11H13NO4 and its molecular weight is 223.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of dimethyl 5-aminoisophthalate (0.250 g, 1.17 mmol, 1 eq) dissolved in 3 mL anhydrous DMF was added dropwise to a stirred suspension of NaH (60% dispersion in mineral oil, 0.14 g, 3.5 mmol, 3 eq) in 2 mL anhydrous DMF at 0° C. under Ar. MeI (0.23 mL, 0.53 g, 3.7 mmol, 3.2 eq) was added dropwise to the resulting mixture. The reaction was stirred at 0° C. to room temperature overnight. The reaction was poured into ice water to quench. The aqueous mixture was extracted with EtOAc (×2), and the combined organic extracts were washed with water (×3), brine (×1), and dried over Na2SO4. The inorganics were filtered off, and the solvent was removed in vacuo. Purification via flash chromatography on silica gel yielded 0.14 g (0.63 mmol, 54% yield) of dimethyl 5-(methylamino)isophthalate.